Cas no 58259-33-9 (N-methyl-4-(methylsulfanyl)aniline)
N-Methyl-4-(methylsulfanyl)aniline is a sulfur-containing aromatic amine with the molecular formula C₈H₁₁NS. This compound features a methylthio (-SMe) substituent at the para position relative to the N-methylamino group, imparting unique electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty chemicals. The methylthio group enhances reactivity in electrophilic aromatic substitution and metal-catalyzed coupling reactions. Its stable yet modifiable structure makes it valuable for constructing complex molecules. The compound is typically handled under inert conditions due to potential sensitivity to oxidation. High-purity grades are available for research and industrial applications requiring precise stoichiometric control.
58259-33-9 structure
Product Name:N-methyl-4-(methylsulfanyl)aniline
CAS No:58259-33-9
MF:C8H11NS
MW:153.24464058876
MDL:MFCD09743426
CID:342715
PubChem ID:13600571
Update Time:2025-06-07
N-methyl-4-(methylsulfanyl)aniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, N-methyl-4-(methylthio)-
- N-methyl-4-methylsulfanylaniline
- Z335261640
- EN300-75890
- N-methyl-4-(methylsulfanyl)aniline
- CS-0260785
- AKOS000250982
- AT20959
- DTXSID80544750
- 58259-33-9
- N-Methyl-4-(methylthio)aniline
- SCHEMBL6971804
-
- MDL: MFCD09743426
- Inchi: 1S/C8H11NS/c1-9-7-3-5-8(10-2)6-4-7/h3-6,9H,1-2H3
- InChI Key: MYSBCDNQBNCKGJ-UHFFFAOYSA-N
- SMILES: S(C)C1C=CC(=CC=1)NC
Computed Properties
- Exact Mass: 153.06133
- Monoisotopic Mass: 153.06122053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 87.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 12.03
N-methyl-4-(methylsulfanyl)aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M103198-25mg |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M103198-50mg |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M103198-250mg |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Enamine | EN300-75890-0.05g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 0.05g |
$85.0 | 2025-03-22 | |
| Enamine | EN300-75890-0.1g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 0.1g |
$127.0 | 2025-03-22 | |
| Enamine | EN300-75890-0.25g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 0.25g |
$182.0 | 2025-03-22 | |
| Enamine | EN300-75890-0.5g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 0.5g |
$286.0 | 2025-03-22 | |
| Enamine | EN300-75890-1.0g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 1.0g |
$366.0 | 2025-03-22 | |
| Enamine | EN300-75890-2.5g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 2.5g |
$770.0 | 2025-03-22 | |
| Enamine | EN300-75890-5.0g |
N-methyl-4-(methylsulfanyl)aniline |
58259-33-9 | 95.0% | 5.0g |
$1521.0 | 2025-03-22 |
N-methyl-4-(methylsulfanyl)aniline Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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